6-fluoro-3-(2-(methylthio)ethyl)benzo[d]thiazol-2(3H)-imine hydrochloride

• IUPAC Name: 6-fluoro-3-(2-methylsulfanylethyl)-1,3-benzothiazol-2-imine;hydrochloride
• InChI: InChI=1S/C10H11FN2S2.ClH/c1-14-5-4-13-8-3-2-7(11)6-9(8)15-10(13)12;/h2-3,6,12H,4-5H2,1H3;1H
• InChI Key: QXCFNTSJAULVFM-UHFFFAOYSA-N
• Canonical SMILES: CSCCN1C2=C(C=C(C=C2)F)SC1=N.Cl
• Molecular Formula: C10H12ClFN2S2
• Molecular Weight: 278.8 g/mol

Description

The compound “6-fluoro-3-(2-(methylthio)ethyl)benzo[d]thiazol-2(3H)-imine hydrochloride” is likely a benzothiazole derivative. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse biological activities and are used in medicinal chemistry.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, benzothiazole derivatives are generally synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Scientific Research Applications

• Antioxidant Activity

  • Thiazoles have been found to act as antioxidants.

• Analgesic Activity

  • Thiazoles can also function as analgesics, providing pain relief.

• Anti-inflammatory Activity

  • Thiazoles have been found to have anti-inflammatory properties.

• Antimicrobial Activity

  • Thiazoles can act as antimicrobial agents, inhibiting the growth of harmful microorganisms.

• Antifungal Activity

  • Thiazoles have been found to have antifungal properties.

• Antiviral Activity

  • Thiazoles can also function as antiviral agents, inhibiting the replication of viruses.

Future Directions

The future directions for this compound would likely involve further studies to explore its potential biological activities and applications. Given the known activities of benzothiazole derivatives, it could be of interest in the fields of medicinal chemistry and drug discovery.